Cas no 1698408-65-9 (7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine)

7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolo[1,5-a]pyrimidine core with a tert-butyl substituent at the 7-position. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid bicyclic framework enhances stability, while the tert-butyl group can influence reactivity and solubility. The compound is particularly useful in medicinal chemistry for developing biologically active molecules due to its ability to modulate pharmacokinetic properties. Its synthetic versatility allows for further functionalization, enabling the creation of diverse derivatives for research and industrial applications. High purity grades are available to meet stringent laboratory and production requirements.

7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine structure

1698408-65-9 structure

Product Name:7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine

CAS No:1698408-65-9

MF:C₁₀H₁₇N₃

MW:179.262081861496

CID:5742028

PubChem ID:136840945

Update Time:2025-11-02

7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-tert-butyl-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrimidine
- EN300-1118999
- 1698408-65-9
- 7-tert-Butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 7-(1,1-dimethylethyl)-4,5,6,7-tetrahydro-
- 7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine
- Inchi： 1S/C10H17N3/c1-10(2,3)8-4-6-11-9-5-7-12-13(8)9/h5,7-8,11H,4,6H2,1-3H3
- InChI Key： HVJQXXBJDFOBSO-UHFFFAOYSA-N
- SMILES： N12C(=CC=N1)NCCC2C(C)(C)C

Computed Properties

Exact Mass: 179.142247555g/mol
Monoisotopic Mass: 179.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 29.8Å²

Experimental Properties

Density: 1.12±0.1 g/cm3(Predicted)
Boiling Point: 306.9±11.0 °C(Predicted)
pka: 4.55±0.40(Predicted)

7-tert-butyl-4H,5H,6H,7H-pyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1118999-0.05g	7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1698408-65-9	95%	0.05g	$229.0	2023-10-27
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Enamine	EN300-1118999-1.0g	7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1698408-65-9	95%	1g	$986.0	2023-06-09
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Enamine	EN300-1118999-5.0g	7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1698408-65-9	95%	5g	$2858.0	2023-06-09
Enamine	EN300-1118999-10.0g	7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1698408-65-9	95%	10g	$4236.0	2023-06-09
Enamine	EN300-1118999-1g	7-tert-butyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine	1698408-65-9	95%	1g	$986.0	2023-10-27
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